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Abstract

Homopiperazine, a seven-membered heterocyclic diamine, is a versatile building block in
medicinal chemistry and materials science. Its unique structural properties make it a valuable
scaffold for the synthesis of a wide range of biologically active compounds and functional
materials. This technical guide provides an in-depth overview of the fundamental properties,
structure, and synthesis of homopiperazine, along with detailed experimental protocols for its
characterization.

Core Properties and Structure

Homopiperazine, also known as 1,4-diazepane, is a cyclic diamine with the molecular formula
CsHiz2No2. It is a hygroscopic, air-sensitive solid at room temperature, appearing as a white to
light yellow crystalline mass.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of homopiperazine is presented in Table 1.
These properties are crucial for its handling, storage, and application in various chemical
reactions.
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Property Value Reference(s)
Molecular Formula CsHi2N2 [1]
Molecular Weight 100.16 g/mol [1]
CAS Number 505-66-8 [3]
Melting Point 38-42 °C [4]
Boiling Point 169-170 °C (at 760 mmHg) [4]
Density ~0.95 g/cm3 [1]
pKa (predicted) 11.02 £ 0.20 [1]

Soluble in water, ethanol, and

other polar solvents. Sparingly
Solubility soluble in chloroform and [1][2]

slightly soluble in ethyl acetate

and methanol.

White to light yellow crystalline
Appearance [1][4]

solid

Chemical Structure

Homopiperazine possesses a seven-membered ring containing two nitrogen atoms at

positions 1 and 4. The structure of homopiperazine has been confirmed by various

spectroscopic methods and X-ray crystallography.[5]

« SMILES: CICNCCNC1[6]

e InChl Key: FQUYSHZXSKYCSY-UHFFFAQOY SA-NI6]

The molecule exists in a pseudo-chair conformation.[5]

Synthesis of Homopiperazine

Homopiperazine can be synthesized through various routes, often starting from

ethylenediamine.[7] A common and well-documented method involves the protection of the
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amino groups of ethylenediamine, followed by cyclization with a three-carbon building block
and subsequent deprotection.

Synthetic Workflow

The following diagram illustrates a typical synthetic workflow for the preparation of
homopiperazine, starting from ethylenediamine and employing Boc (tert-butoxycarbonyl) as a
protecting group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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